N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide

• IUPAC Name: N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C14H10Cl2N2O3/c1-8-11(15)6-7-12(13(8)16)17-14(19)9-2-4-10(5-3-9)18(20)21/h2-7H,1H3,(H,17,19)
• InChI Key: CNGNEWKSJUUTPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol

Description

N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide is a chemical compound that has been widely used in scientific research. It is a member of the benzamide family of compounds and has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism of Action

The mechanism of action of N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide varies depending on its application. In medicine, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. In agriculture, it has been found to inhibit the activity of an enzyme called acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids in plants. In materials science, it has been used as a precursor for the synthesis of other compounds through various chemical reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its application. In medicine, it has been shown to reduce inflammation and pain, and inhibit tumor growth in various animal models. In agriculture, it has been found to effectively control weeds and pests in crops. In materials science, it has been used as a starting material for the synthesis of other compounds with various properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide in lab experiments include its ease of synthesis, stability, and versatility. It can be used in various reactions to synthesize other compounds, and its effects can be easily measured and analyzed. However, its limitations include its potential toxicity and the need for proper handling and disposal.

Future Directions

There are several future directions for the study of N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide. In medicine, further research could focus on its potential as a therapeutic agent for various inflammatory and tumor-related conditions. In agriculture, it could be studied for its potential use in developing more effective and environmentally friendly herbicides and insecticides. In materials science, it could be explored for its potential use in the synthesis of novel materials with unique properties. Overall, the study of this compound has the potential to lead to significant advancements in various fields of scientific research.

Scientific Research Applications

N-(2,4-dichloro-3-methylphenyl)-4-nitrobenzamide has been studied for its potential applications in various fields of scientific research. In medicine, it has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. In agriculture, it has been studied for its herbicidal and insecticidal effects. In materials science, it has been explored for its potential use as a precursor for the synthesis of other compounds.